Cas no 1351585-11-9 (N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 1351585-11-9
• MF: C₁₉H₁₇F₃N₂O₃
• MW: 378.345095396042
• CID: 5765581
• PubChem ID: 71782210
• Update Time: 2025-07-02

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• F5857-5641
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• N1-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• VU0525550-1
• 1351585-11-9
• AKOS024524502

• Inchi： 1S/C19H17F3N2O3/c20-19(21,22)13-5-3-6-14(10-13)24-17(26)16(25)23-11-18(27)9-8-12-4-1-2-7-15(12)18/h1-7,10,27H,8-9,11H2,(H,23,25)(H,24,26)
• InChI Key： SZYTXAPKGPLTDH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C(NCC1(C2C=CC=CC=2CC1)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 378.11912689g/mol
• Monoisotopic Mass: 378.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide

Introduction to N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide (CAS No. 1351585-11-9)

N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique CAS number 1351585-11-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which include a 1-hydroxy-2,3-dihydro-1H-inden-1-yl moiety and a 3-(trifluoromethyl)phenyl group. These structural features contribute to the compound's unique chemical properties and biological interactions. The presence of the hydroxy group and the trifluoromethyl group are particularly noteworthy, as they are known to influence the pharmacokinetic and pharmacodynamic profiles of many pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has emerged as a promising candidate in this context. Its ability to interact with specific biological targets has been explored in several preclinical studies, which have highlighted its potential as an intermediate in the synthesis of more complex pharmacological agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The indenyl moiety, in particular, is a structural motif that has been associated with various pharmacological activities, including anti-inflammatory and anticancer effects. The combination of this moiety with the trifluoromethylphenyl group creates a molecule that possesses both lipophilic and hydrophilic characteristics, which can enhance its solubility and bioavailability.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide can bind to several protein targets involved in disease pathways. These findings have opened up new avenues for drug discovery and development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as flow chemistry and catalytic processes, has improved the efficiency of its production. These advancements have not only made it more feasible to study the compound in detail but also paved the way for large-scale production if it proves to be clinically relevant.

From a regulatory perspective, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide (CAS No. 1351585-11-9) is subject to standard pharmaceutical regulations designed to ensure safety and efficacy. Its development follows rigorous protocols that include preclinical testing and clinical trials before it can be considered for human use. The regulatory framework also emphasizes environmental considerations, ensuring that the production and disposal of this compound are conducted responsibly.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in research settings where scientists are exploring new ways to understand biological mechanisms. The insights gained from studying N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide could lead to breakthroughs in drug design and therapeutic strategies.

In conclusion, N-[(1-hydroxy-2,3-dihydro-1H-inden-1-ylmethyl)-N'-[3-(trifluoromethyl)phenyl]ethanediamide (CAS No. 1351585–11–9) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it a promising candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.